3-Bromo-2-(trifluoromethyl)isonicotinic acid
Overview
Description
3-Bromo-2-(trifluoromethyl)isonicotinic acid, also known as 3-bromo-2-TFMA, is a novel compound that has recently been studied for its potential use in scientific research. It is a derivative of isonicotinic acid, a naturally occurring compound that is found in some plant species. 3-bromo-2-TFMA is a unique compound due to its ability to bind to proteins and other molecules, making it an attractive choice for researchers. This compound has been studied for its potential use in drug discovery, biochemical and physiological studies, and laboratory experiments.
Scientific Research Applications
Organic Synthesis Building Block
“3-Bromo-2-(trifluoromethyl)isonicotinic acid” can serve as a building block in organic synthesis, particularly in the preparation of beta-substituted acrylates. This application is similar to that of “3-Bromo-2-(bromomethyl)propionic acid”, which is used to prepare various propenoates and propenoate derivatives .
Synthesis of Multi-functionalized Compounds
This compound may be utilized in the synthesis of multi-functionalized α-trifluoromethyl α,β-unsaturated lactones and trifluoromethyl pyrazolinones, akin to the use of “3,3-Dibromo-2-trifluoromethyl acrylic acid ethyl ester” in versatile synthetic routes .
Agrochemical Industry
In the agrochemical industry, derivatives of trifluoromethylpyridine (TFMP), which share a similar trifluoromethyl group with our compound, are used for protecting crops from pests. Therefore, “3-Bromo-2-(trifluoromethyl)isonicotinic acid” could potentially be applied in the development of new agrochemicals .
Pharmaceutical Industry
Given the relevance of trifluoromethylpyridine derivatives in pharmaceuticals, “3-Bromo-2-(trifluoromethyl)isonicotinic acid” might also find applications in drug development, particularly for drugs that require a trifluoromethyl group for their bioactivity .
Solubility Studies
The solubility of nicotinic and isonicotinic acids has been extensively studied. As an isonicotinic acid derivative, “3-Bromo-2-(trifluoromethyl)isonicotinic acid” could be subject to similar solubility studies to determine its behavior in various solvents, which is crucial for its application in different fields .
Mechanism of Action
Target of Action
3-Bromo-2-(trifluoromethyl)isonicotinic acid is a derivative of isonicotinic acid . It is primarily used in the Suzuki–Miyaura (SM) cross-coupling reaction , a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The primary target of this compound is the palladium catalyst used in the SM coupling reaction .
Mode of Action
In the SM coupling reaction, the compound interacts with the palladium catalyst in a process called transmetalation . This process involves the transfer of an organic group from boron to palladium . The compound, being a boron reagent, donates its organic group to the palladium catalyst .
Biochemical Pathways
The SM coupling reaction is a key step in many synthetic pathways, particularly in the synthesis of complex organic compounds . The reaction allows for the formation of carbon–carbon bonds under mild and functional group tolerant conditions . The compound, as a boron reagent, plays a crucial role in these pathways by facilitating the transmetalation process .
Result of Action
The result of the compound’s action in the SM coupling reaction is the formation of a new carbon–carbon bond . This bond formation is a critical step in the synthesis of many organic compounds .
properties
IUPAC Name |
3-bromo-2-(trifluoromethyl)pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrF3NO2/c8-4-3(6(13)14)1-2-12-5(4)7(9,10)11/h1-2H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHPUOEWGAHUJDH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1C(=O)O)Br)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
